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Compound of Interest

Compound Name: Carbazole-9-ethanol

Cat. No.: B075786

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential health and safety information for the handling and
management of Carbazole-9-ethanol (CAS No. 1484-14-6). The following sections detail the
compound's hazardous properties, recommended handling procedures, and emergency
protocols to ensure a safe laboratory environment.

Hazard Identification and Classification

Carbazole-9-ethanol is classified as a hazardous substance. The primary routes of exposure
are inhalation, skin contact, and eye contact.[1] Based on the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), Carbazole-9-ethanol presents the following
hazards:

» Skin Irritation (Category 2): Causes skin irritation.[2][3]
e Serious Eye Irritation (Category 2): Causes serious eye irritation.[2][3]

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.

GHS Pictogram:
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Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER/doctor if you feel unwell.
o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological and Physical Data

Comprehensive toxicological data for Carbazole-9-ethanol, such as LD50 and LC50 values,
are not readily available in published literature. However, information on the parent compound,
carbazole, suggests that it may have carcinogenic properties based on animal studies. No
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established occupational exposure limits (OELS), such as Permissible Exposure Limits (PELS)
or Threshold Limit Values (TLVs), have been set for Carbazole-9-ethanol.

The following tables summarize the available physical and chemical properties of Carbazole-9-
ethanol.

Table 1: Physical and Chemical Properties of Carbazole-9-ethanol

Property Value

Molecular Formula C14H13NO

Molecular Weight 211.26 g/mol

Appearance Off-white fluffy crystalline powder

Melting Point 78-82 °C

Boiling Point 414.7 °C at 760 mmHg

Flash Point 204.6 °C

Density 1.17 g/cm3

Vapor Pressure 1.27E-07 mmHg at 25°C

Storage Temperature Room Temperature, sealed in a dry environment

Experimental Protocols for Safe Handling

Adherence to strict safety protocols is mandatory when working with Carbazole-9-ethanol. The
following procedures are designed to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)

A comprehensive selection of PPE is required to prevent contact with Carbazole-9-ethanol.
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Before Handling Carbazole-9-ethanol

on

Chemical-Resistant Gloves
(Nitrile)

on

Safety Goggles with Side Shields
(ANSI Z87.1 approved)

i
1
on if generating dhst/
aerosols 1
|
1
NIOSH-Approved Respirator| | If no dust/
(For dusts/aerosols) ' aerosols
1
1
1

¢

Proceed with Experiment

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow for Handling Carbazole-9-ethanol.

Engineering Controls

+ Fume Hood: All handling of Carbazole-9-ethanol that may generate dust or aerosols should
be conducted in a certified chemical fume hood to minimize inhalation exposure.
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e Ventilation: Ensure the laboratory is well-ventilated.

o Eyewash Station and Safety Shower: An operational and easily accessible eyewash station
and safety shower are mandatory in the work area.

Handling and Storage Procedures

e Handling:

o

Avoid contact with skin, eyes, and clothing.

[¢]

Wash hands thoroughly after handling.

[¢]

Minimize dust generation and accumulation.

Use in a well-ventilated area.

[e]

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving Carbazole-
9-ethanol.

First Aid Measures

The following diagram outlines the initial first aid steps to be taken upon exposure.
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Exposure to Carbazole-9-ethanol
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First Aid Protocol for Carbazole-9-ethanol Exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of soap and water for at
least 15 minutes while removing contaminated clothing and shoes. Get medical aid if
irritation develops or persists.

¢ Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.

¢ Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison
control center.

Spills and Leaks

e Minor Spills:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b075786?utm_src=pdf-body-img
https://www.benchchem.com/product/b075786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Ensure adequate ventilation.

o

Wear appropriate PPE.

[¢]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

[e]

Place in a suitable, closed container for disposal.

e Major Spills:
o Evacuate the area.
o Contact your institution's Environmental Health and Safety (EHS) department immediately.
o Prevent the spill from entering drains or waterways.

Disposal Considerations

Carbazole-9-ethanol and its containers must be disposed of as hazardous waste.

e Waste Disposal: Dispose of contents and container in accordance with all local, regional,
national, and international regulations. Contact a licensed professional waste disposal
service to dispose of this material.

o Container Disposal: Do not reuse empty containers. Dispose of them as unused product.

The following workflow illustrates the proper disposal procedure.
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Generation of
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Workflow for the Disposal of Carbazole-9-ethanol Waste.

This guide is intended to provide comprehensive health and safety information for the handling
of Carbazole-9-ethanol. It is imperative that all users of this compound familiarize themselves
with this information and adhere to the recommended safety protocols. Always consult your
institution's specific safety guidelines and the most recent Safety Data Sheet (SDS) for
Carbazole-9-ethanol before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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